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Compound of Interest

Compound Name:
4-Aminophenylboronic acid

pinacol ester

Cat. No.: B048075 Get Quote

Essential Safety and Handling Guide for 4-
Aminophenylboronic Acid Pinacol Ester
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Aminophenylboronic acid pinacol ester (CAS No. 214360-73-3). The following procedures

are based on established safety data sheets and best practices for handling boronic acid

derivatives. It is imperative to consult the specific Safety Data Sheet (SDS) provided by your

supplier for the most accurate and comprehensive information.

Immediate Safety Precautions
When handling 4-Aminophenylboronic acid pinacol ester, immediate and strict adherence to

safety protocols is essential to mitigate potential hazards. This chemical is classified as

hazardous, causing skin and serious eye irritation, and may cause respiratory tract irritation.[1]

[2]

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood to avoid

inhalation of dust.[3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][3]
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Hygiene Measures:

Avoid all personal contact, including the inhalation of dust or vapors.[3]

Wash hands thoroughly with soap and water after handling and before breaks.

Do not eat, drink, or smoke in the laboratory.[3][5]

Remove any contaminated clothing immediately and wash it before reuse.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory for the routine handling of 4-Aminophenylboronic acid
pinacol ester to minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[1][3]

To protect eyes from contact,

which can cause serious

irritation.[1][2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Inspect gloves before use.[2]

[3][6]

To prevent skin contact and

potential irritation.[1]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[3]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved N95 dust

mask or a respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.[2]

[3]

To prevent respiratory tract

irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Weighing:

Before handling, ensure all required PPE is correctly worn.
Conduct all weighing and transfer operations within a chemical fume hood to control dust.
Use a spatula for transferring the solid material. Avoid creating dust clouds.
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2. Dissolution:

4-Aminophenylboronic acid pinacol ester is soluble in common organic solvents such as
chloroform, acetone, and ethyl acetate, but has poor solubility in water.[7]
When dissolving, add the solvent to the solid slowly to prevent splashing.
If heating is required, use a controlled heating source like a heating mantle and ensure
proper ventilation.

3. Reaction Setup:

All reactions should be conducted in appropriate glassware within a fume hood.
Ensure the reaction setup is secure and properly clamped.

Disposal Plan
Spill Management:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Sweep up the material and place it into a suitable, labeled container for disposal.

Avoid raising dust.[1][3]

Do not allow the chemical to enter drains.

Waste Disposal:

Dispose of chemical waste in accordance with local, state, and federal regulations.

Collect waste material in a clearly labeled, sealed container.

Contaminated materials, including gloves and lab coats, should be disposed of as hazardous

waste according to institutional and regulatory guidelines.

Storage and Incompatibilities
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Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4] It is

recommended to keep it refrigerated.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Below is a workflow diagram outlining the safe handling of 4-Aminophenylboronic acid
pinacol ester.
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Segregate and label all waste streams
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Caption: Workflow for safe handling of 4-Aminophenylboronic acid pinacol ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-Aminophenylboronic acid pinacol ester 97 214360-73-3 [sigmaaldrich.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. CAS No. 214360-73-3 Specifications | Ambeed [ambeed.com]

6. file.bldpharm.com [file.bldpharm.com]

7. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Aminophenylboronic acid pinacol ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048075#personal-protective-equipment-for-handling-
4-aminophenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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